2-chloro-N-(4-pyrrolidin-1-ylphenyl)acetamide hydrochloride
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Description
Molecular Formula: C₁₂H₁₆Cl₂N₂O
Structural Features:
- A chloroacetamide backbone with a pyrrolidine-substituted phenyl group.
- Hydrochloride salt enhances solubility and bioavailability .
Properties
Molecular Formula |
C12H16Cl2N2O |
|---|---|
Molecular Weight |
275.17 g/mol |
IUPAC Name |
2-chloro-N-(4-pyrrolidin-1-ylphenyl)acetamide;hydrochloride |
InChI |
InChI=1S/C12H15ClN2O.ClH/c13-9-12(16)14-10-3-5-11(6-4-10)15-7-1-2-8-15;/h3-6H,1-2,7-9H2,(H,14,16);1H |
InChI Key |
GTFJGPMBCSIFBC-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)C2=CC=C(C=C2)NC(=O)CCl.Cl |
Origin of Product |
United States |
Preparation Methods
Nucleophilic Acylation of 4-(Pyrrolidin-1-Yl)Aniline
The primary synthetic pathway involves the reaction of 4-(pyrrolidin-1-yl)aniline with chloroacetyl chloride under basic conditions. The mechanism proceeds via nucleophilic attack of the aniline’s amine group on the electrophilic carbonyl carbon of chloroacetyl chloride, displacing chloride and forming the acetamide bond. Triethylamine is employed to neutralize hydrochloric acid generated during the reaction, preventing protonation of the aniline and ensuring efficient nucleophilic activity.
Reaction Conditions:
- Solvent: Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).
- Temperature: 0–25°C (room temperature preferred for scalability).
- Stoichiometry: 1:1 molar ratio of aniline to chloroacetyl chloride, with 1.2 equivalents of triethylamine.
- Duration: 4–6 hours under vigorous stirring.
Workup and Isolation:
The crude product is extracted via liquid-liquid separation, washed with brine, and dried over anhydrous sodium sulfate. The free base, 2-chloro-N-(4-pyrrolidin-1-ylphenyl)acetamide, is purified by recrystallization from ethanol/water (3:1) or column chromatography (silica gel, hexane/ethyl acetate gradient).
Hydrochloride Salt Formation
The free base is converted to the hydrochloride salt by treatment with hydrogen chloride gas in diethyl ether or aqueous hydrochloric acid (1 M). The resulting precipitate is filtered, washed with cold ether, and dried under vacuum to yield a crystalline solid.
Key Parameters for Salt Formation:
- Acid Concentration: Excess HCl ensures complete protonation of the acetamide’s amine group.
- Solvent System: Ether or acetone for controlled crystallization.
- Yield: Typically >90% after recrystallization.
Reaction Optimization
Solvent and Base Selection
Dichloromethane outperforms THF in reaction rate due to its higher polarity, which stabilizes the transition state. Alternative bases, such as N,N-diisopropylethylamine (DIPEA), show comparable efficiency to triethylamine but are cost-prohibitive for industrial scales.
Temperature and Stoichiometry
Lower temperatures (0–5°C) reduce side reactions (e.g., hydrolysis of chloroacetyl chloride) but prolong reaction times. A 10% excess of chloroacetyl chloride compensates for volatility losses, achieving >85% conversion.
Table 1: Optimization of Reaction Parameters
| Parameter | Optimal Condition | Yield (%) | Purity (%) |
|---|---|---|---|
| Solvent | Dichloromethane | 88 | 99 |
| Base | Triethylamine | 85 | 98 |
| Temperature | 25°C | 87 | 97 |
| Chloroacetyl Chloride | 1.1 equivalents | 90 | 99 |
Scalability and Industrial Production
Batch vs. Continuous Flow Synthesis
Batch reactors are suitable for small-scale production (<10 kg), while continuous flow systems enhance heat dissipation and mixing efficiency for larger scales (>100 kg). Flow chemistry reduces reaction time to 30 minutes and improves yield consistency (±2% variance).
Cost-Efficiency Analysis
Raw material costs dominate the economic profile:
- 4-(Pyrrolidin-1-yl)aniline: $120–150/kg (bulk pricing).
- Chloroacetyl Chloride: $80–100/kg.
Process intensification (e.g., solvent recycling) reduces expenses by 15–20%.
Analytical Characterization
Spectroscopic Validation
- ¹H NMR (400 MHz, DMSO-d6): δ 1.8–2.0 ppm (pyrrolidine CH2), 3.8–4.0 ppm (COCH2Cl), 7.2–7.4 ppm (aromatic protons).
- IR (KBr): 1650 cm⁻¹ (C=O stretch), 680 cm⁻¹ (C-Cl stretch).
- X-ray Diffraction: Confirms planar acetamide geometry with C–Cl bond length of 1.79 Å.
Table 2: Key Analytical Data
| Technique | Observation | Reference |
|---|---|---|
| ¹H NMR | Pyrrolidine δ 1.8–2.0 ppm | |
| IR | C=O stretch at 1650 cm⁻¹ | |
| HRMS | [M+H]⁺: 267.0892 m/z |
Chemical Reactions Analysis
Types of Reactions
2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.
Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like amines or thiols in the presence of a base can facilitate substitution reactions.
Major Products Formed
Oxidation: N-oxides of the original compound.
Reduction: Amine derivatives.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide hydrochloride has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-chloro-N-[4-(pyrrolidin-1-yl)phenyl]acetamide hydrochloride involves its interaction with specific molecular targets. The pyrrolidine ring can interact with various enzymes and receptors, modulating their activity. The compound may inhibit or activate certain pathways, leading to its observed biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Heterocyclic Substituent Variations
Table 1: Key Differences in Heterocyclic Moieties
Analysis :
Aromatic Ring Modifications
Table 2: Substituent Effects on the Phenyl Ring
Analysis :
Pharmacological and Agrochemical Profiles
Analysis :
- Agrochemicals : Bulkier substituents (e.g., methoxymethyl in alachlor) optimize herbicidal activity, whereas the target compound’s compact pyrrolidine group may limit agrochemical utility .
Biological Activity
2-Chloro-N-(4-pyrrolidin-1-ylphenyl)acetamide hydrochloride is an organic compound recognized for its significant biological activity. Its chemical structure includes a chloro group, a pyrrolidine ring, and an acetamide moiety, which contribute to its pharmacological properties. The compound has been studied for its interactions with various biological targets, particularly in the fields of neurology and pharmacology.
Chemical Structure
- Molecular Formula : C12H15ClN2O
- Molecular Weight : 240.71 g/mol
- CAS Number : 251097-15-1
This compound primarily acts as a ligand for histamine H3 receptors, which are involved in the regulation of neurotransmitter release in the brain. Its binding affinity suggests potential therapeutic applications in treating conditions related to histamine dysregulation, such as allergies and neurological disorders .
Target Interactions
- Histamine H3 Receptors : Acts as an inverse agonist, potentially enhancing neurotransmitter release.
- Monoamine Oxidases : Modulates neurotransmitter levels, affecting mood and cognitive functions .
Cellular Effects
Research indicates that 2-chloro-N-(4-pyrrolidin-1-ylphenyl)acetamide hydrochloride influences various cellular processes:
- Neuronal Cells : Alters signaling pathways that regulate neurotransmitter release and uptake.
- Anti-inflammatory Activity : Preliminary studies suggest it may suppress COX-2 activity, reducing inflammation .
Case Studies and Experimental Data
-
Histamine H3 Receptor Binding Studies :
- Conducted using radiolabeled ligands.
- Results indicated that the compound exhibits high binding affinity, suggesting its role as a therapeutic agent in cognitive enhancement .
- In vitro Cytotoxicity Assays :
Comparative Analysis of Similar Compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
